Cas no 2866253-87-2 (L-Phenylalanine, hydrochloride (1:2) )

• Product Name: L-Phenylalanine, hydrochloride (1:2)
• CAS No: 2866253-87-2
• MF: C₇H₁₁Cl₂N₃O₂
• MW: 240.087139368057
• CID: 5561628
• Update Time: 2025-05-21

L-Phenylalanine, hydrochloride (1:2) Chemical and Physical Properties

Names and Identifiers

• L-Phenylalanine, hydrochloride (1:2)

• Inchi： 1S/C7H9N3O2.2ClH/c8-6(7(11)12)3-5-4-9-1-2-10-5;;/h1-2,4,6H,3,8H2,(H,11,12);2*1H/t6-;;/m0../s1
• InChI Key： AAZGWYYTERTAJU-ILKKLZGPSA-N
• SMILES： C(C1N=CC=NC=1)[C@H](N)C(=O)O.Cl.Cl

Additional information on L-Phenylalanine, hydrochloride (1:2)

L-Phenylalanine Hydrochloride (1:2): A Comprehensive Overview

L-Phenylalanine Hydrochloride (1:2), with the CAS number 2866253-87-2, is a biologically significant compound that has garnered considerable attention in the fields of nutrition, pharmacology, and neuroscience. This compound is a hydrochloride salt of L-phenylalanine, an essential amino acid that plays a pivotal role in various physiological processes. The 1:2 ratio in its name signifies the stoichiometric relationship between the amino acid and the hydrochloride ion, which is crucial for its stability and bioavailability.

Recent advancements in molecular biology and biochemistry have shed light on the multifaceted roles of L-Phenylalanine Hydrochloride. One of the most notable areas of research involves its impact on neurotransmitter synthesis. L-phenylalanine serves as a precursor to tyrosine, which is further converted into dopamine, norepinephrine, and epinephrine—key neurotransmitters that regulate mood, cognition, and stress responses. Studies have demonstrated that adequate intake of L-Phenylalanine Hydrochloride can enhance cognitive performance and alleviate symptoms of depression by modulating these neurotransmitter pathways.

In the realm of nutrition, L-Phenylalanine Hydrochloride is often incorporated into dietary supplements due to its essential amino acid status. Unlike non-essential amino acids, L-phenylalanine cannot be synthesized by the human body and must be obtained through diet or supplementation. This makes it a critical component of balanced nutrition, particularly for individuals following restrictive diets or those with increased protein requirements.

Recent research has also explored the potential of L-Phenylalanine Hydrochloride in addressing metabolic disorders. For instance, studies have shown that it can influence insulin sensitivity and glucose metabolism, making it a promising candidate for interventions targeting type 2 diabetes. Additionally, its role in collagen synthesis highlights its importance in maintaining skin health and wound healing.

The application of L-Phenylalanine Hydrochloride extends beyond human health into the field of animal nutrition. It is widely used as a feed additive to enhance growth performance and immune function in livestock. This underscores its versatility as a compound with applications across multiple industries.

From a chemical standpoint, L-Phenylalanine Hydrochloride (1:2) exhibits unique physical and chemical properties that make it suitable for various formulations. Its solubility characteristics and stability under different pH conditions are particularly advantageous in pharmaceutical manufacturing and food processing.

In conclusion, L-Phenylalanine Hydrochloride (1:2), with its CAS number 2866253-87-2, stands as a testament to the intricate interplay between chemistry and biology. Its diverse applications and ongoing research promise continued contributions to fields ranging from human health to agricultural productivity.